1-(2-Fluorophenyl)-3-[[1-[(4-fluorophenyl)methyl]-2-oxo-3-indolylidene]amino]thiourea

• Molecular Formula: C22H16F2N4OS
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-3-[1-[(4-fluorophenyl)methyl]-2-hydroxyindol-3-yl]iminothiourea
• InChI: InChI=1S/C22H16F2N4OS/c23-15-11-9-14(10-12-15)13-28-19-8-4-1-5-16(19)20(21(28)29)26-27-22(30)25-18-7-3-2-6-17(18)24/h1-12,29H,13H2,(H,25,30)
• InChI Key: FBFWFJCHJCOIJV-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=C(N2CC3=CC=C(C=C3)F)O)N=NC(=S)NC4=CC=CC=C4F

Description

1-(2-fluorophenyl)-3-[[1-[(4-fluorophenyl)methyl]-2-oxo-3-indolylidene]amino]thiourea is a member of indoles.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study by Saeed et al. (2010) discussed the synthesis of related compounds to the specified chemical, focusing on their antimicrobial activity. These compounds showed effectiveness against various Gram-positive and Gram-negative bacteria, as well as antifungal activity against several fungal species (Saeed, Shaheen, Hameed, & Kazmi, 2010).

Design and Synthesis for Antimicrobial Purposes

• Alagarsamy et al. (2016) synthesized a series of compounds similar to the requested thiourea, which were screened for antimicrobial activity. Notably, two compounds emerged as highly active against selected gram-positive and gram-negative bacteria (Alagarsamy, Appani, Sulthana, Narendar, & Solomon, 2016).

Structural and Vibrational Properties

• The structural and conformational properties of closely related compounds were investigated by Saeed et al. (2011), using a combination of X-ray diffraction, vibrational spectra, and theoretical calculation methods. This research provides insight into the molecular structure and stability of such compounds (Saeed, Erben, Shaheen, & Flörke, 2011).

Photoluminescence and Analytical Applications

• Sunil and Rao (2015) explored the photoluminescence properties of a related compound, 1-(2-Hydroxyphenyl)thiourea, and its application in chromium(VI) determination. This study highlights the potential use of such compounds in analytical chemistry and environmental monitoring (Sunil & Rao, 2015).

Anticonvulsant Activity

• The anticonvulsant activity of certain derivatives was studied by Bihdan (2019), providing insights into the neuroprotective and membrane-stabilizing effects of these compounds. This research can be crucial for the development of new treatments for neurological disorders (Bihdan, 2019).

Pharmacological Evaluation of Metal Complexes

• Shakoor and Asghar (2021) synthesized a metal complex with an O, S donor ligand derived from a similar compound, examining its potential as an antibacterial and antifungal agent. The study contributes to the understanding of how metal complexes of such ligands can be used in pharmacology (Shakoor & Asghar, 2021).